Cas no 1805396-25-1 (Methyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1805396-25-1
• MF: C₉H₅BrF₅NO₂
• MW: 334.037519216537
• CID: 4864666
• Update Time: 2025-09-27

Methyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H5BrF5NO2/c1-18-8(17)5-4(10)2-3(7(11)12)6(16-5)9(13,14)15/h2,7H,1H3
• InChI Key： VSWFWPVSWOJWPN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)N=C(C(F)(F)F)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate

Methyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805396-25-1): A Comprehensive Overview

Methyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1805396-25-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural uniqueness of Methyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate lies in its halogenated pyridine core, which incorporates both bromo and fluoro substituents. The presence of multiple fluorine atoms, specifically in the 5-(difluoromethyl) and 6-(trifluoromethyl) positions, enhances its lipophilicity and metabolic stability, making it an attractive scaffold for drug development. These features contribute to its potential as a key intermediate in synthesizing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of halogenated pyridines due to their ability to modulate enzyme activity and interact with biological targets. The bromo and fluoro groups in Methyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate serve as versatile handles for further functionalization, enabling chemists to design molecules with tailored pharmacokinetic properties.

One of the most compelling aspects of this compound is its role in the synthesis of small-molecule inhibitors targeting various therapeutic areas. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The electron-withdrawing nature of the fluoro substituents enhances the binding affinity of such inhibitors to their protein targets, improving their efficacy.

The agrochemical sector has also benefited from the use of halogenated pyridines like Methyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate. Its structural features contribute to the development of potent pesticides and herbicides that exhibit high selectivity and low toxicity. This aligns with the growing demand for environmentally friendly agricultural solutions that maintain crop yields while minimizing ecological impact.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have revealed that the specific arrangement of bromo and fluoro groups optimizes its interactions with biological receptors, providing insights into how such molecules can be optimized for better pharmacological outcomes. These findings underscore the importance of structural diversity in drug discovery efforts.

The synthesis of Methyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms, in particular, demands specialized methodologies to achieve high yields and purity. Researchers have been exploring novel catalytic systems and green chemistry approaches to streamline these processes, making them more sustainable and scalable.

In conclusion, Methyl 3-bromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features, coupled with its role as a versatile intermediate, make it a valuable asset in modern chemical research. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in addressing some of the most pressing challenges in medicine and agriculture.